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A comprehensive guide for researchers, scientists, and drug development professionals.

This guide provides a detailed comparison of the anticoccidial agents Buquinolate and
Lasalocid, focusing on their efficacy in poultry. The information presented is collated from
various studies to offer a comprehensive overview for research and drug development
purposes. While direct head-to-head comparative studies with extensive quantitative data are
limited, this guide synthesizes available data on individual drug performance, mechanisms of
action, and standard experimental protocols.

Overview of Buquinolate and Lasalocid

Buquinolate is a synthetic quinolone-based anticoccidial agent, while Lasalocid is a polyether
ionophore antibiotic derived from Streptomyces lasaliensis. Both are utilized in the poultry
industry to control coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of
the genus Eimeria.[1]

Mechanism of Action

The modes of action of Buquinolate and Lasalocid are distinct, targeting different aspects of
the parasite's biology.

Buquinolate: As a quinolone, Buquinolate primarily acts by inhibiting the parasite's respiratory
chain. It is effective against the sporozoite stage of the Eimeria life cycle, arresting their
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development.[1]

Lasalocid: Being an ionophore, Lasalocid facilitates the transport of cations across the

parasite's cell membrane, disrupting the natural ion gradients. This leads to an influx of water,

causing the parasite to swell and lyse.[1]

Quantitative Performance Data

The following tables summarize the efficacy of Buquinolate and Lasalocid based on data from

separate studies. It is important to note that these studies were not direct head-to-head

comparisons and experimental conditions may have varied.

Table 1: Efficacy of Buquinolate against Mixed Eimeria Infection in Chickens

Average Weight Feed Conversion .

Treatment Group . . Mortality (%)
Gain (g) Ratio

Uninfected,

_ 358 1.68

Unmedicated

Infected, Unmedicated 289 1.92

Infected, Buquinolate
345 1.71

(0.00825%)

Data synthesized from a study on the efficacy of Buquinolate against six species of coccidia.

[2]

Table 2: Comparative Efficacy of Lasalocid and Other lonophores in Broilers

Treatment Group

Final Weight (g)

Feed Conversion Ratio

Non-medicated 1859 2.05
Lasalocid (75 ppm) 1968 2.00
Monensin (100 ppm) 1873 2.04
Salinomycin (60 ppm) 1950 2.01
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Data from five US field trials comparing the performance of different ionophores.[3]
Numerically, lasalocid had the highest gain in all 5 trials.[3]

Experimental Protocols

Standardized experimental protocols are crucial for the evaluation of anticoccidial drugs. The
following outlines a typical design for a battery cage study to assess the efficacy of these
compounds.

Objective: To determine the efficacy of an anticoccidial drug against a specific Eimeria species
in broiler chickens.

Animals: Day-old broiler chicks, housed in a coccidia-free environment.
Housing: Electrically heated battery brooders with wire floors to prevent reinfection from feces.

Diet: A standard broiler starter ration, free of any anticoccidial medication. The experimental
drug is incorporated into the feed at a specified concentration.

Experimental Groups:

e Group 1: Uninfected, Unmedicated Control: Birds receive the basal diet and are not
challenged with Eimeria.

e Group 2: Infected, Unmedicated Control: Birds receive the basal diet and are challenged with
a standardized dose of sporulated Eimeria oocysts.

e Group 3: Infected, Medicated: Birds receive the medicated diet for a specified period before
and after challenge with Eimeria oocysts.

Challenge: On a predetermined day (e.g., day 14), birds in the infected groups are orally
inoculated with a known number of sporulated Eimeria oocysts.

Data Collection:

» Mortality: Recorded daily.
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e Body Weight: Measured at the start and end of the experimental period to calculate weight

gain.
o Feed Intake: Measured to determine the feed conversion ratio (feed intake/weight gain).

e Lesion Scoring: On a specific day post-infection (e.g., day 6 or 7), a subset of birds from
each group is euthanized, and the intestines are examined for lesions. Lesions are scored
on a scale of 0 (no gross lesions) to 4 (severe lesions).

e Oocyst Counts: Fecal samples are collected over a specific period to determine the number
of oocysts shed per gram of feces.

Statistical Analysis: Data are analyzed using appropriate statistical methods (e.g., ANOVA) to
determine significant differences between the treatment groups.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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